Cas no 67874-56-0 (3-[{4-[(E)-(2-bromo-6-chloro-4-nitrophenyl)diazenyl]-3-methylphenyl}(2-hydroxyethyl)amino]propanenitrile)

• Product name: 3-[{4-[(E)-(2-bromo-6-chloro-4-nitrophenyl)diazenyl]-3-methylphenyl}(2-hydroxyethyl)amino]propanenitrile
• CAS No: 67874-56-0
• MF: C₁₈H₁₇N₅O₃ClBr
• MW: 466.71628
• CID: 1722264
• PubChem ID: 105888

3-[{4-[(E)-(2-bromo-6-chloro-4-nitrophenyl)diazenyl]-3-methylphenyl}(2-hydroxyethyl)amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[{4-[(E)-(2-bromo-6-chloro-4-nitrophenyl)diazenyl]-3-methylphenyl}(2-hydroxyethyl)amino]propanenitrile
• 3-(4-((2-Bromo-6-chloro-4-nitrophenyl)azo)-N-(2-hydroxyethyl)-m-toluidino)propionitrile
• Propanenitrile, 3-((4-((2-bromo-6-chloro-4-nitrophenyl)azo)-3-methylphenyl)(2-hydroxyethyl)amino)-
• 3-[[4-[(2-Bromo-6-chloro-4-nitrophenyl)azo]-3-methylphenyl](2-hydroxyethyl)amino]propanenitrile
• 3-[4-[(2-bromo-6-chloro-4-nitrophenyl)diazenyl]-N-(2-hydroxyethyl)-3-methylanilino]propanenitrile
• DTXSID20886984
• KNLRNIIYSGYUCY-UHFFFAOYSA-N
• 67874-56-0
• Propanenitrile, 3-((4-(2-(2-bromo-6-chloro-4-nitrophenyl)diazenyl)-3-methylphenyl)(2-hydroxyethyl)amino)-
• Propanenitrile, 3-[[4-[2-(2-bromo-6-chloro-4-nitrophenyl)diazenyl]-3-methylphenyl](2-hydroxyethyl)amino]-
• Propanenitrile, 3-[[4-[(2-bromo-6-chloro-4-nitrophenyl)azo]-3-methylphenyl](2-hydroxyethyl)amino]-

• Inchi： InChI=1S/C18H17BrClN5O3/c1-12-9-13(24(7-8-26)6-2-5-21)3-4-17(12)22-23-18-15(19)10-14(25(27)28)11-16(18)20/h3-4,9-11,26H,2,6-8H2,1H3
• InChI Key： KNLRNIIYSGYUCY-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)N(CCC#N)CCO)N=NC2=C(C=C(C=C2Br)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 465.02051
• Monoisotopic Mass: 465.02033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 115.12